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Compound of Interest

Compound Name: Tetracosane

Cat. No.: B166392

Essential Safety and Handling Guide for
Tetracosane

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Tetracosane in a laboratory setting. The information is tailored for
researchers, scientists, and drug development professionals to ensure safe and compliant
laboratory practices.

I. Chemical and Physical Properties

Tetracosane is a straight-chain alkane with the chemical formula C24Hso.[1] It is a white, waxy
solid at room temperature and is insoluble in water.[2][3] While it is not classified as a
hazardous substance, proper handling is crucial to minimize any potential risks.[4]
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Property Value

Molecular Formula C24Hso0

Molecular Weight 338.664 g/mol
Appearance White solid

Odor Odorless

Melting Point 48 to 54 °C (118 to 129 °F)
Boiling Point 391.4 °C (736.4 °F)
Solubility in Water Insoluble

- Stable under normal temperatures and
Stability
pressures

Il. Personal Protective Equipment (PPE)

When handling Tetracosane, the following personal protective equipment is recommended to
prevent skin and eye contact and to ensure general safety in the laboratory.

PPE Category Specific Recommendations

Hand Protection Chemical-resistant gloves (e.g., nitrile)

Eye Protection Safety glasses with side shields or goggles
Body Protection A standard laboratory coat should be worn.

lll. Handling and Operational Plan

A. Engineering Controls:
e Work in a well-ventilated area.
» Facilities should be equipped with an eyewash station and a safety shower.

B. Safe Handling Procedure:
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o Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare your
workspace by ensuring it is clean and uncluttered.

» Weighing and Transfer:
o When weighing, use a spatula to transfer the solid Tetracosane.

o Avoid generating dust. If the material is in a fine powder form, handle it in a chemical fume
hood to minimize inhalation risk.

e During Operations:
o Avoid contact with eyes, skin, and clothing.
o Keep the container tightly closed when not in use.
o Wash hands thoroughly after handling.

C. First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.

o Skin Contact: Wash off with soap and plenty of water. Remove any contaminated clothing.
Get medical attention if symptoms occur.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and seek medical attention if a large amount is swallowed or
if you feel unwell.

 Inhalation: Move the person into fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Seek medical attention if symptoms occur.

IV. Spill and Disposal Plan

A. Spill Cleanup:

» Small Spills:
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o For small spills, you can sweep or vacuum up the material.
o Place the spilled material into a suitable, labeled container for disposal.
o Clean the spill area with soap and water.

e Large Spills:

o For larger spills, it is recommended to dampen the solid material to prevent dust formation
before sweeping it up.

o Collect the material in a labeled container for disposal.
B. Disposal:
o Tetracosane is not classified as hazardous waste.

» Dispose of the chemical waste in accordance with local, state, and federal regulations. It can
typically be disposed of as non-hazardous solid waste.

o Ensure the waste container is clearly labeled.

Below is a diagram illustrating the standard workflow for handling Tetracosane in a laboratory
setting.
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Tetracosane Handling Workflow
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Caption: A flowchart outlining the key steps for safely handling Tetracosane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
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